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Compound of Interest

Compound Name: FFAGLDD TFA

Cat. No.: B12430410 Get Quote

This guide provides essential safety and logistical information for handling peptides, such as

FFAGLDD, which are synthesized and purified using Trifluoroacetic acid (TFA). TFA is a strong

corrosive acid and requires strict safety protocols. The following procedures detail the

necessary personal protective equipment (PPE), handling, storage, and disposal plans to

ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties of Trifluoroacetic Acid
Property Value

Physical State Liquid

Appearance Clear, Colorless

Odor Pungent

pH 2 (100 g/L aq. sol)

Melting Point -15 °C / 5 °F

Boiling Point 72 °C / 161.6 °F @ 760 mmHg

Vapor Pressure 107 mbar @ 25 °C

Relative Density 1.535

Solubility Miscible with water
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Source:[1]

Hazard Identification and Classification
Hazard Classification

Skin Corrosion
Category 1A (Causes severe skin burns and eye

damage)[2]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)[2]

Serious Eye Damage Category 1[2]

Aquatic Hazard (Chronic)
Category 3 (Harmful to aquatic life with long

lasting effects)[2]

Corrosive to Metals Category 1[3]

Source:[2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure to

TFA.
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PPE Category Specification

Hand Protection

Chemical resistant gloves (e.g., tested

according to EN 374). Double gloving is

recommended. Change gloves immediately

upon contact.[4]

Eye/Face Protection
Safety goggles with side protection and a face

shield are required.[3]

Skin and Body Protection

A lab coat, gown, or smock must be worn. For

procedures with a high risk of splashing, a

chemical-resistant apron or coveralls should be

used.[5]

Respiratory Protection

All work with TFA should be conducted in a

certified chemical fume hood.[6] If a fume hood

is not available, a self-contained breathing

apparatus may be required.[7]

Handling and Storage Procedures
Engineering Controls:

All handling of TFA and peptides containing TFA must be performed in a properly functioning

chemical fume hood.[6]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe vapors or spray.[8][7]

Wash hands thoroughly after handling.[8]

When diluting, always add acid to water, never the other way around.[4]

Containers should be kept tightly closed when not in use.[6]
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Transport TFA in secondary containment, such as a bottle carrier.[6]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed.[8]

Store in a designated corrosives area.[1]

Keep away from incompatible materials such as strong bases, oxidizing agents, reducing

agents, and metals.[4][7]

Spill and Emergency Procedures
Minor Spills (<500 mL in a fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Confine the spill using an inert absorbent material (e.g., sand, diatomaceous earth).[6][8]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[1][6]

Clean the spill area.

Major Spills (>500 mL or any spill outside a fume hood):

Evacuate the area immediately.[9]

Alert others and activate the fire alarm if there is a risk of fire.[6]

Call for emergency assistance.[4][6]

Do not attempt to clean up a large spill without specialized training and equipment.[4]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1][4][7]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.[6][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[4][7]

Disposal Plan
All TFA waste, including contaminated materials, must be collected in a designated, properly

labeled, and closed hazardous waste container.[6]

TFA waste should be segregated from incompatible materials.[6]

Do not dispose of TFA down the drain.[6]

Arrange for chemical waste collection through your institution's Environmental Health &

Safety (EH&S) department.[6]

Experimental Protocol Workflow
The following diagram illustrates a general workflow for handling FFAGLDD TFA in a laboratory

setting, from receiving to disposal.
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Safe Handling Workflow for FFAGLDD TFA

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
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Proceed to handling

Experimental Use

Decontaminate Work Area

Experiment complete

Segregate and Label Waste

Doff PPE

Wash Hands

Store Waste for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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